(Propan-2-yl)[(3,4,5-trifluorophenyl)methyl]amine

• Molecular Formula: C10H12F3N
• Molecular Weight: 203.20 g/mol
• SMILES: CC(C)NCC1=CC(=C(C(=C1)F)F)F
• InChI: InChI=1S/C10H12F3N/c1-6(2)14-5-7-3-8(11)10(13)9(12)4-7/h3-4,6,14H,5H2,1-2H3
• InChIKey: ZJSANNUNYBSVEG-UHFFFAOYSA-N

(Propan-2-yl)[(3,4,5-trifluorophenyl)methyl]amine: Chemical Identity and Procurement Context for this 3,4,5-Trifluorophenyl N-Isopropyl Amine Intermediate

(Propan-2-yl)[(3,4,5-trifluorophenyl)methyl]amine, also designated as N-(3,4,5-Trifluorobenzyl)propan-2-amine, is an organic amine bearing a 3,4,5-trifluorophenyl moiety linked via a methylene bridge to an N-isopropyl group . It is assigned CAS Number 1340064-94-9, possesses the molecular formula C₁₀H₁₂F₃N, and has a molecular weight of 203.20 g/mol . This compound serves as a fluorinated building block or intermediate within medicinal chemistry research and organic synthesis programs .

Why Generic Substitution Fails for (Propan-2-yl)[(3,4,5-trifluorophenyl)methyl]amine: The Electronic and Steric Consequences of the 3,4,5-Trifluoro Pattern and N-Alkyl Chain

Simple interchange with other trifluorophenyl methanamines or benzylamines is precluded due to the compound's precise confluence of electronic and steric features. The 3,4,5-trifluoro substitution pattern confers a distinct electron-withdrawing profile compared to other regioisomers (e.g., 2,4,5- or 2,3,4-trifluoro), directly influencing the basicity of the amine nitrogen . Furthermore, the N-isopropyl substituent introduces steric hindrance and modulates lipophilicity in a manner distinct from N-methyl, N-ethyl, N-propyl, or N-cyclopropyl analogs, thereby altering both chemical reactivity and potential biological interactions [1]. Substituting a similar compound lacking this exact substitution pattern risks divergent performance in downstream reactions and pharmacological assays.

• [1] PubChem. (2026). (Butan-2-yl)[(3,4,5-trifluorophenyl)methyl]amine. PubChem CID 63052199. Computed Properties. View Source

Procurement-Relevant Quantitative Evidence Guide for (Propan-2-yl)[(3,4,5-trifluorophenyl)methyl]amine vs. Structural Analogs

Electron-Withdrawing Capacity: pKa Comparison of the 3,4,5-Trifluoro Core vs. Non-Fluorinated Baseline

The 3,4,5-trifluorophenyl group significantly reduces the basicity of the primary amine nitrogen compared to non-fluorinated benzylamine. The pKa of the closely related core structure, 3,4,5-trifluorobenzylamine, is predicted to be 8.49 ± 0.10 . This is notably lower than the pKa of unsubstituted benzylamine (approximately 9.34), representing a decrease of ~0.85 pKa units, which corresponds to an approximately 7-fold reduction in basicity [1].

Evidence Dimension	Amine Basicity (pKa)
Target Compound Data	pKa predicted: 8.49 ± 0.10 (based on 3,4,5-trifluorobenzylamine core)
Comparator Or Baseline	Benzylamine (unsubstituted): pKa ≈ 9.34
Quantified Difference	ΔpKa ≈ -0.85; ~7-fold lower basicity
Conditions	Predicted values; comparative pKa of benzylamine from standard reference data

Why This Matters

Reduced amine basicity alters nucleophilicity in coupling reactions and affects protonation state at physiological pH, which is critical for designing compounds with specific ADME properties.

• [1] PubChem. Benzylamine. Compound Summary. pKa Data. View Source

Modulating Lipophilicity via N-Alkyl Chain: Calculated LogP of N-Isopropyl vs. N-Butyl Analog

The N-isopropyl substituent provides a specific balance of lipophilicity compared to other N-alkyl chains. The calculated XLogP3-AA value for the N-isopropyl target compound is not directly available but can be inferred from closely related analogs. The N-butyl analog, (Butan-2-yl)[(3,4,5-trifluorophenyl)methyl]amine, has a computed XLogP3-AA of 2.9 [1]. Based on the established relationship between N-alkyl chain length and logP, the N-isopropyl target compound is expected to have a lower logP value, thereby offering a more desirable balance of lipophilicity for many CNS and systemic drug discovery programs, where high logP values often correlate with poor solubility and metabolic liability.

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	LogP predicted: <2.9 (inferred from N-butyl analog; exact value requires experimental determination)
Comparator Or Baseline	(Butan-2-yl)[(3,4,5-trifluorophenyl)methyl]amine: XLogP3-AA = 2.9
Quantified Difference	Predicted logP difference >0.5 units (based on typical methylene group contribution of ~0.5 logP units)
Conditions	Computed values from PubChem (XLogP3 algorithm)

Why This Matters

Selecting the N-isopropyl analog over the N-butyl analog may provide a more favorable lipophilicity profile, potentially improving aqueous solubility and reducing off-target binding.

• [1] PubChem. (2026). (Butan-2-yl)[(3,4,5-trifluorophenyl)methyl]amine. PubChem CID 63052199. Computed Properties. View Source

Validated Relevance of the 3,4,5-Trifluorophenyl Motif in Pharmacologically Active Scaffolds

The 3,4,5-trifluorophenyl moiety, the key structural component of (Propan-2-yl)[(3,4,5-trifluorophenyl)methyl]amine, is a validated pharmacophore in enzyme inhibitor design. In a study of aminopeptidase N (APN) inhibitors, a lead compound bearing a 3,4,5-trifluorophenyl group was identified as a potent inhibitor [1]. Structure-activity relationship (SAR) studies revealed that replacing this specific substitution pattern with alternatives, such as a 3-fluorophenyl group, could further modulate potency, highlighting the 3,4,5-trifluoro arrangement as a critical and tunable structural feature for enzyme binding [1].

Evidence Dimension	Pharmacological Relevance of Structural Motif
Target Compound Data	Contains the 3,4,5-trifluorophenyl group; identified as a key substituent in a lead APN inhibitor
Comparator Or Baseline	Analogs with other substitution patterns (e.g., 3-fluorophenyl) that exhibited altered potency (data on file in cited reference)
Quantified Difference	The 3,4,5-trifluoro pattern serves as a critical starting point for SAR optimization; its modification directly impacts biological activity.
Conditions	Human aminopeptidase N (APN) inhibition assay

Why This Matters

The presence of the 3,4,5-trifluorophenyl group in a published, biologically active lead compound validates the motif's utility in drug discovery, making (Propan-2-yl)[(3,4,5-trifluorophenyl)methyl]amine a rationally selected intermediate for exploring this chemical space.

• [1] Lee, J., Drinkwater, N., McGowan, S., & Scammells, P. (2020). A Structure−Activity Relationship Study of Novel Hydroxamic Acid Inhibitors around the S1 Subsite of Human Aminopeptidase N. ChemMedChem, 16(1), 234-249. DOI: 10.1002/cmdc.202000527 View Source

Defined Research and Industrial Application Scenarios for (Propan-2-yl)[(3,4,5-trifluorophenyl)methyl]amine Based on Quantitative Evidence

Synthesis of CNS-Targeted Drug Candidates and Kinase Inhibitor Intermediates

The compound is optimally deployed as an intermediate in the synthesis of central nervous system (CNS) agents and kinase inhibitors. The specific 3,4,5-trifluorophenyl motif has been explicitly claimed in patent literature as a preferred substituent in compounds designed to enhance cognitive function, where it was identified as one of only two optimal choices (alongside a 3-cyanophenyl group) for a specific pharmacophoric position [1]. Additionally, the 3,4,5-trifluorophenyl group is a recognized component in the development of fluorinated analogs of bioactive molecules targeting the CNS and kinases [2].

Structure-Activity Relationship (SAR) Studies of Aminopeptidase N (APN) and Related Enzyme Inhibitors

This compound serves as a direct entry point into a validated chemical series of APN inhibitors. Its core, the 3,4,5-trifluorobenzyl group, was a key substituent in a lead APN inhibitor compound, and subsequent SAR studies have demonstrated that modifications to this group directly influence inhibitory potency [3]. Therefore, procuring (Propan-2-yl)[(3,4,5-trifluorophenyl)methyl]amine enables researchers to efficiently synthesize and evaluate novel analogs for structure-activity relationship exploration in this therapeutic area.

Optimization of Lipophilicity and Metabolic Stability in Lead Compounds

The compound's specific N-isopropyl substituent, combined with the 3,4,5-trifluorophenyl core, provides a strategically balanced lipophilic profile. In drug discovery programs, a common challenge is excessive lipophilicity, which can lead to high metabolic clearance and off-target toxicity. The selection of this compound, with its predicted lower logP compared to N-butyl analogs, aligns with medicinal chemistry principles for improving aqueous solubility and mitigating metabolic liabilities [4]. It is therefore an ideal building block for projects aiming to fine-tune the physicochemical properties of lead candidates while maintaining potent target engagement.

• [1] ES-2666134-T3. (2013). Compounds to enhance cognitive function. Patent. Claim 1. View Source
• [2] MySkinRecipes. 1-(3,4,5-trifluorophenyl)cyclopropan-1-amine hydrochloride. Product Information. View Source
• [3] Lee, J., Drinkwater, N., McGowan, S., & Scammells, P. (2020). A Structure−Activity Relationship Study of Novel Hydroxamic Acid Inhibitors around the S1 Subsite of Human Aminopeptidase N. ChemMedChem, 16(1), 234-249. DOI: 10.1002/cmdc.202000527 View Source
• [4] PubChem. (2026). (Butan-2-yl)[(3,4,5-trifluorophenyl)methyl]amine. PubChem CID 63052199. Computed Properties. View Source